Cas no 886498-09-5 (Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 886498-09-5
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• CID: 874617
• PubChem ID: 7174192
• Update Time: 2025-11-06

Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-chlorophenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
• 4-(4-CHLORO-PHENYL)-2-OXO-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• A915220
• Ethyl4-(4-chlorophenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
• 4-(4-chlorophenyl)-2,3-dihydro-2-oxo-5-thiazolecarboxylic acid ethyl ester
• AKOS026670669
• DTXSID10428317
• 886498-09-5
• Ethyl 4-(4-chlorophenyl)-2-oxo-2,3-dihydrothiazole-5-carboxylate
• Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate

• MDL： MFCD06740416
• Inchi： 1S/C12H10ClNO3S/c1-2-17-11(15)10-9(14-12(16)18-10)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H,14,16)
• InChI Key： WAJKVDOLJBEHKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OCC)SC(N1)=O

Computed Properties

• Exact Mass: 283.00700
• Monoisotopic Mass: 283.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 87.40000
• LogP: 2.93350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate

Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate: A Comprehensive Overview

Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No: 886498-09-5) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a sulfur atom and a nitrogen atom in their ring structure. Thiazoles are known for their diverse biological activities and have been extensively studied for their potential applications in drug discovery and material science.

The structure of Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate consists of a thiazole ring system substituted with a chlorophenyl group and an ethoxycarbonyl group. The presence of the chlorophenyl group introduces electronic effects that can influence the compound's reactivity and stability. The ethoxycarbonyl group adds to the compound's versatility, making it suitable for various chemical modifications and applications.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate as a precursor for synthesizing bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of complex molecules with therapeutic potential.

In terms of physical properties, Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions that require precise control over solubility and reactivity.

The synthesis of Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate typically involves a multi-step process. One common approach is the cyclization of an appropriate thioamide derivative followed by substitution reactions to introduce the desired substituents. Researchers have also explored alternative methods to improve the efficiency and scalability of this synthesis process.

One of the most promising applications of Ethyl 4-(4-Chlorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate is in the field of drug discovery. Its thiazole ring system has been shown to exhibit anti-inflammatory and antimicrobial activities in preliminary studies. Additionally, its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Ethyl 4-(4-Chlorophenyl)-2-Oxo...